Cas no 89638-42-6 (8-Quinazolinecarbonitrile, 1,2-dihydro-4,6,7-trimethyl-2-oxo-)

• Product Name: 8-Quinazolinecarbonitrile, 1,2-dihydro-4,6,7-trimethyl-2-oxo-
• CAS No: 89638-42-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 593788
• PubChem ID: 44378137
• Update Time: 2025-04-19

8-Quinazolinecarbonitrile, 1,2-dihydro-4,6,7-trimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 8-Quinazolinecarbonitrile, 1,2-dihydro-4,6,7-trimethyl-2-oxo-
• 4,6,7-trimethyl-2-oxo-3H-quinazoline-8-carbonitrile
• 4,6,7-Trimethyl-2-oxo-1,2-dihydroquinazoline-8-carbonitrile
• CHEMBL440194
• 4,6,7-Trimethyl-2-oxo-2,3-dihydroquinazoline-8-carbonitrile
• DTXSID70658572
• 89638-42-6

• Inchi： 1S/C12H11N3O/c1-6-4-9-8(3)14-12(16)15-11(9)10(5-13)7(6)2/h4H,1-3H3,(H,14,15,16)
• InChI Key： OHWQQZBGPFSOSC-UHFFFAOYSA-N
• SMILES： O=C1N=C2C(C#N)=C(C)C(C)=CC2=C(C)N1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų